4-Bromo-2-(chloromethyl)-1-propoxybenzene
Overview
Description
“4-Bromo-2-(chloromethyl)-1-propoxybenzene” is a halogenated aromatic compound . Similar compounds, such as “4-Bromo-2-(chloromethyl)-1-iodobenzene”, have been used in various chemical reactions .
Synthesis Analysis
While specific synthesis methods for “4-Bromo-2-(chloromethyl)-1-propoxybenzene” are not available, similar compounds like “4-Bromo-2-(chloromethyl)-1-iodobenzene” and “4-Bromo-2-(chloromethyl)thiophene” have been synthesized and used as building blocks in organic synthesis .Scientific Research Applications
Synthesis of Novel Compounds
One of the primary applications of 4-Bromo-2-(chloromethyl)-1-propoxybenzene in scientific research is the synthesis of novel chemical compounds. For instance, it has been utilized in the synthesis of sulfur-functionalized benzoquinones through regioselective bromination and further conversion processes. This demonstrates its utility as a versatile reagent in organic synthesis, enabling the creation of complex molecules with potential applications in various fields, including materials science and pharmaceuticals (Aitken, Jethwa, Richardson, & Slawin, 2016).
Characterization and Bioactivity Studies
The compound has also been involved in the synthesis and structural characterization of N-Piperidine benzamides as CCR5 antagonists, highlighting its role in the development of bioactive molecules. The synthesized compounds exhibit certain bioactivities, suggesting potential applications in medical research, particularly in the development of therapeutic agents (Cheng De-ju, 2015).
Liquid Crystal Research
Another application is found in the synthesis and study of liquid crystalline materials. The compound has been used in the synthesis of monomers containing para-methoxyazobenzene as the mesogenic group, contributing to the development of materials with specific thermal and optical properties. These studies are essential for advancing liquid crystal technology, which has implications for display technology, sensors, and other advanced materials (Wang, Li, Yu, Guo, Chen, Li, & Zhou, 2000).
Environmental and Pyrolysis Studies
Additionally, research into the high-temperature pyrolysis of chemical mixtures involving 4-Bromo-2-(chloromethyl)-1-propoxybenzene has provided insights into the formation of hazardous compounds, such as dioxins and furans. These studies are crucial for understanding the environmental impact of chemical processes and for developing safer industrial practices (Evans & Dellinger, 2005).
properties
IUPAC Name |
4-bromo-2-(chloromethyl)-1-propoxybenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrClO/c1-2-5-13-10-4-3-9(11)6-8(10)7-12/h3-4,6H,2,5,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUCZNPPNJOHWAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)Br)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrClO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601272563 |
Source
|
| Record name | 4-Bromo-2-(chloromethyl)-1-propoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601272563 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.56 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(chloromethyl)-1-propoxybenzene | |
CAS RN |
7017-50-7 |
Source
|
| Record name | 4-Bromo-2-(chloromethyl)-1-propoxybenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7017-50-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-2-(chloromethyl)-1-propoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601272563 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-bromo-2-(chloromethyl)-1-propoxybenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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